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  4. 20-(3,5-Dimethylpyrazol-1-yl)-7-methyl-10-thia-1,12,21-triazapentacyclo[11.8.0.03,11.04,9.014,19]henicosa-3(11),4(9),12,14,16,18,20-heptaen-2-one
20-(3,5-Dimethylpyrazol-1-yl)-7-methyl-10-thia-1,12,21-triazapentacyclo[11.8.0.03,11.04,9.014,19]henicosa-3(11),4(9),12,14,16,18,20-heptaen-2-one 20-(3,5-Dimethylpyrazol-1-yl)-7-methyl-10-thia-1,12,21-triazapentacyclo[11.8.0.03,11.04,9.014,19]henicosa-3(11),4(9),12,14,16,18,20-heptaen-2-one
Brand Name: Vulcanchem
CAS No.: 381723-86-0
VCID: VC0382962
InChI: InChI=1S/C23H21N5OS/c1-12-8-9-17-18(10-12)30-22-19(17)23(29)28-20(24-22)15-6-4-5-7-16(15)21(26-28)27-14(3)11-13(2)25-27/h4-7,11-12H,8-10H2,1-3H3
SMILES: CC1CCC2=C(C1)SC3=C2C(=O)N4C(=N3)C5=CC=CC=C5C(=N4)N6C(=CC(=N6)C)C
Molecular Formula: C23H21N5OS
Molecular Weight: 415.5g/mol

20-(3,5-Dimethylpyrazol-1-yl)-7-methyl-10-thia-1,12,21-triazapentacyclo[11.8.0.03,11.04,9.014,19]henicosa-3(11),4(9),12,14,16,18,20-heptaen-2-one

CAS No.: 381723-86-0

Main Products

VCID: VC0382962

Molecular Formula: C23H21N5OS

Molecular Weight: 415.5g/mol

20-(3,5-Dimethylpyrazol-1-yl)-7-methyl-10-thia-1,12,21-triazapentacyclo[11.8.0.03,11.04,9.014,19]henicosa-3(11),4(9),12,14,16,18,20-heptaen-2-one - 381723-86-0

CAS No. 381723-86-0
Product Name 20-(3,5-Dimethylpyrazol-1-yl)-7-methyl-10-thia-1,12,21-triazapentacyclo[11.8.0.03,11.04,9.014,19]henicosa-3(11),4(9),12,14,16,18,20-heptaen-2-one
Molecular Formula C23H21N5OS
Molecular Weight 415.5g/mol
IUPAC Name 20-(3,5-dimethylpyrazol-1-yl)-7-methyl-10-thia-1,12,21-triazapentacyclo[11.8.0.03,11.04,9.014,19]henicosa-3(11),4(9),12,14,16,18,20-heptaen-2-one
Standard InChI InChI=1S/C23H21N5OS/c1-12-8-9-17-18(10-12)30-22-19(17)23(29)28-20(24-22)15-6-4-5-7-16(15)21(26-28)27-14(3)11-13(2)25-27/h4-7,11-12H,8-10H2,1-3H3
Standard InChIKey JEZDGBMGEVNOCH-UHFFFAOYSA-N
SMILES CC1CCC2=C(C1)SC3=C2C(=O)N4C(=N3)C5=CC=CC=C5C(=N4)N6C(=CC(=N6)C)C
Canonical SMILES CC1CCC2=C(C1)SC3=C2C(=O)N4C(=N3)C5=CC=CC=C5C(=N4)N6C(=CC(=N6)C)C
PubChem Compound 4275384
Last Modified Nov 11 2021
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